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Compound of Interest

Compound Name: 3,5-Di-tert-butyl-o-benzoquinone

Cat. No.: B121359

An In-depth Technical Guide to 3,5-di-tert-butyl-o-benzoquinone

Introduction

3,5-di-tert-butyl-o-benzoquinone is an organic compound that belongs to the class of ortho-
quinones. It is a valuable reagent in synthetic chemistry and is often utilized in studies of
electron transfer reactions and as a ligand in coordination chemistry. This guide provides a
comprehensive overview of its molecular structure, physicochemical properties, spectroscopic
data, and relevant experimental protocols.

IUPAC Name: 3,5-di-tert-butylcyclohexa-3,5-diene-1,2-dione[1][2][3]
Synonyms: 3,5-di-tert-butyl-1,2-benzoquinone, 3,5-DTBBQ[3]
Molecular Structure:

e Molecular Formula: C14H2002[1][2][3]

e Molecular Weight: 220.31 g/mol [2][3][4]

o Chemical Structure: The molecule consists of a cyclohexadiene-1,2-dione ring substituted
with two tert-butyl groups at the 3 and 5 positions.

Physicochemical Properties
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The physical and chemical properties of 3,5-di-tert-butyl-o-benzoquinone are summarized in
the table below.

Property Value Reference

Dark red to red to dark brown
Appearance [1]
or purple crystals or powder

Melting Point 111.0-118.0 °C [1]

CAS Number 3383-21-9 [112113]

B Soluble in chloroform and
Solubility ] ) [5][6]
methanol; insoluble in water.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 3,5-di-tert-butyl-
o-benzoquinone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nucleus Solvent Chemical Shift (ppm)
'H NMR Data available, specific shifts
depend on solvent.
Data available, specific shifts
13C NMR CDCls

depend on solvent.[7]

Note: Detailed peak assignments for *H and 3C NMR can be found in various spectral
databases.[7][8]

UV-Visible Spectroscopy

The oxidation of 3,5-di-tert-butylcatechol to 3,5-di-tert-butyl-o-benzoquinone can be
monitored by the growth of a characteristic absorption peak around 400 nm.[9] The molar
absorptivity (€) varies with the solvent.
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Molar Absorptivity (g) (M—1
Solvent Amax (nm) pivity (€) (

cm™1)
Methanol 400 1670 £ 32
Acetonitrile 400 1870 + 15
Tetrahydrofuran 400 1960 + 25

Data sourced from a study aimed at improving the reproducibility of catecholase-like catalysis.

El

Experimental Protocols
Synthesis of 3,5-di-tert-butyl-o-benzoquinone

A common method for the synthesis of 3,5-di-tert-butyl-o-benzoquinone is the oxidation of
3,5-di-tert-butylcatechol.[9][10]

Materials:
o 3,5-di-tert-butylcatechol

e An appropriate oxidizing agent (e.g., atmospheric oxygen, often catalyzed by a metal
complex)[9][11]

e Solvent (e.g., methanol, acetonitrile, or tetrahydrofuran)[9]
Procedure:
¢ Dissolve 3,5-di-tert-butylcatechol in the chosen solvent.

« Introduce the oxidizing agent. For aerobic oxidation, this may involve stirring the solution in
the presence of air.[11] In many research applications, a metal complex catalyst is added to
facilitate the reaction.[9][11]

e The reaction progress can be monitored by observing the color change of the solution to a
deep red, indicative of the formation of the quinone.
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e The product can be purified by recrystallization from a suitable solvent like methanol or
petroleum ether.[5][12]

Monitoring the Synthesis via UV-Vis Spectroscopy

Objective: To quantitatively monitor the formation of 3,5-di-tert-butyl-o-benzoquinone from
3,5-di-tert-butylcatechol.

Instrumentation:
e UV-Vis Spectrophotometer
Procedure:

e Prepare a solution of 3,5-di-tert-butylcatechol in the desired solvent (e.g., methanol) at a
known concentration.

« Initiate the oxidation reaction as described in the synthesis protocol.

o Atregular time intervals, withdraw an aliquot of the reaction mixture and record its UV-Vis
absorption spectrum.

o Monitor the increase in absorbance at the characteristic wavelength for 3,5-di-tert-butyl-o-
benzoquinone (around 400 nm).[9]

e The concentration of the product at each time point can be calculated using the Beer-
Lambert law (A = ebc), where A is the absorbance, ¢ is the molar absorptivity, b is the path
length of the cuvette, and c is the concentration.

Diagrams and Workflows

The synthesis of 3,5-di-tert-butyl-o-benzoquinone from its catechol precursor is a
fundamental reaction in various catalytic studies.
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Caption: Synthesis of 3,5-di-tert-butyl-o-benzoquinone.

Applications in Research

3,5-di-tert-butyl-o-benzoquinone is a versatile compound in chemical research:

e Ligand Synthesis: It is used in the preparation of benzoxazole derivative ligands.[5][12]

o Hetero Diels-Alder Reactions: It serves as a reactant in the hetero Diels-Alder reaction for
the synthesis of 1,4-benzodioxines.[5][13]

o Catalysis Studies: The oxidation of its catechol precursor is a model reaction for evaluating
the catalytic activity of new metal complexes, particularly in mimicking catecholase enzymes.
[O1[10][11]

Safety Information
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3,5-di-tert-butyl-o-benzoquinone is an irritant and should be handled with appropriate safety
precautions.

e Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[3]

[6]

e Precautions: Avoid breathing dust and prevent contact with skin and eyes.[6] It is
incompatible with strong reducing agents and strong oxidizing agents.[5][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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